Cas no 33047-12-0 (1-Acetyl-2,1-benzisoxazol-3(1H)-one)
33047-12-0 structure
Product Name:1-Acetyl-2,1-benzisoxazol-3(1H)-one
CAS No:33047-12-0
MF:C9H7NO3
MW:177.156782388687
CID:2664958
Update Time:2023-08-06
1-Acetyl-2,1-benzisoxazol-3(1H)-one Chemical and Physical Properties
Names and Identifiers
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- 1-Acetyl-2,1-benzisoxazol-3(1H)-one
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- Inchi: 1S/C9H7NO3/c1-6(11)10-8-5-3-2-4-7(8)9(12)13-10/h2-5H,1H3
- InChI Key: DEAAWZVTNAJQAZ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2N1C(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 251
- Topological Polar Surface Area: 46.6
1-Acetyl-2,1-benzisoxazol-3(1H)-one Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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